Cas no 56965-71-0 (4-Piperidinone,2,6-diphenyl-, hydrochloride (1:1))

• Product Name: 4-Piperidinone,2,6-diphenyl-, hydrochloride (1:1)
• CAS No: 56965-71-0
• MF: C₁₇H₁₈ClNO
• MW: 287.783923625946
• CID: 373803
• PubChem ID: 44784797
• Update Time: 2025-10-10

4-Piperidinone,2,6-diphenyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinone,2,6-diphenyl-, hydrochloride (1:1)
• 2,6-DIPHENYL-4-PIPERIDONE HCL
• 2,6-Diphenyl-4-piperidone hydrochloride
• 2,5-DIMETHYL-2,4-HEXADIENE
• 2,6-diphenylpiperidin-4-one hydrochloride
• r-2,c-6-Diphenylpiperidin-4-one hydrochloride
• 2,6-diphenylpiperidin-4-onehydrochloride
• MFCD00039035
• 2,6-diphenylpiperidin-4-one;hydrochloride
• 56965-71-0
• FT-0640427
• A831266

• Inchi： 1S/C17H17NO.ClH/c19-15-11-16(13-7-3-1-4-8-13)18-17(12-15)14-9-5-2-6-10-14;/h1-10,16-18H,11-12H2;1H
• InChI Key： ALUVTRXIDOSUNQ-UHFFFAOYSA-N
• SMILES： Cl.O=C1CC(C2C=CC=CC=2)NC(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 287.10800
• Monoisotopic Mass: 287.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.10000
• LogP: 4.55230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-Piperidinone,2,6-diphenyl-, hydrochloride (1:1)

Recent Advances in the Study of 4-Piperidinone,2,6-diphenyl-, hydrochloride (1:1) (CAS: 56965-71-0)

The compound 4-Piperidinone,2,6-diphenyl-, hydrochloride (1:1) (CAS: 56965-71-0) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential. The compound, a hydrochloride salt of a diphenyl-substituted piperidinone, has shown promise in various preclinical studies, particularly in the context of central nervous system (CNS) disorders and pain management.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of more complex pharmacologically active molecules. Its structural features, including the piperidinone core and phenyl substituents, make it a versatile scaffold for the development of novel therapeutic agents. Researchers have explored its utility in the design of ligands for neurotransmitter receptors, such as dopamine and serotonin receptors, which are critical targets for treating psychiatric and neurological conditions.

One of the most notable advancements in the study of 4-Piperidinone,2,6-diphenyl-, hydrochloride (1:1) is its potential as an analgesic. Preclinical models have demonstrated its efficacy in modulating pain pathways, possibly through interactions with opioid receptors. These findings suggest that derivatives of this compound could be developed into non-addictive alternatives to traditional opioid analgesics, addressing a critical need in pain management.

In addition to its pharmacological applications, recent research has also focused on optimizing the synthesis of 4-Piperidinone,2,6-diphenyl-, hydrochloride (1:1) to improve yield and purity. Advances in catalytic methods and green chemistry approaches have been employed to streamline its production, making it more accessible for further research and development. These methodological improvements are expected to facilitate the compound's integration into larger-scale drug discovery programs.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and its potential side effects. Ongoing studies are employing advanced techniques such as X-ray crystallography and molecular docking to better understand its interactions with biological targets. Furthermore, toxicological assessments are being conducted to ensure its safety profile meets regulatory standards for clinical development.

In conclusion, 4-Piperidinone,2,6-diphenyl-, hydrochloride (1:1) (CAS: 56965-71-0) represents a promising candidate for further investigation in drug discovery. Its versatile chemical structure and demonstrated pharmacological effects underscore its potential to contribute to the development of new therapies for CNS disorders and pain management. Continued research efforts will be essential to fully realize its therapeutic benefits and address existing challenges.